3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-[2-(1H-imidazol-4-yl)ethyl]propanamide
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Description
This compound is a synthetic quinazoline derivative characterized by a fused isoindoloquinazolinone core substituted with methoxy groups at positions 9 and 10, a propanamide linker, and a terminal 1H-imidazol-4-yl ethyl group.
Properties
Molecular Formula |
C25H25N5O5 |
|---|---|
Molecular Weight |
475.5 g/mol |
IUPAC Name |
3-(9,10-dimethoxy-5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-[2-(1H-imidazol-5-yl)ethyl]propanamide |
InChI |
InChI=1S/C25H25N5O5/c1-34-19-8-7-17-21(22(19)35-2)25(33)30-18-6-4-3-5-16(18)24(32)29(23(17)30)12-10-20(31)27-11-9-15-13-26-14-28-15/h3-8,13-14,23H,9-12H2,1-2H3,(H,26,28)(H,27,31) |
InChI Key |
JIZXTPSMGPORLD-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C2=C(C=C1)C3N(C(=O)C4=CC=CC=C4N3C2=O)CCC(=O)NCCC5=CN=CN5)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound shares structural homology with quinazoline derivatives modified at the propanamide side chain and core substituents. Below is a comparative analysis of key analogs:
Table 1: Structural and Functional Comparison
Key Observations:
Terminal Substituent Impact: The target compound’s imidazole group may enhance solubility compared to pyridine (Y042-7514) or indole (PubChem analog) due to its polar nitrogen atoms. Analogs with pyrazole or thiadiazole termini () exhibit potent analgesic activity, implying that electron-rich heterocycles at this position enhance bioactivity .
Core Modifications: Methoxy groups at positions 9 and 10 (target compound) likely improve metabolic stability compared to brominated analogs (), which may face higher clearance rates due to halogenated metabolic vulnerabilities.
Pharmacological Potential: While the target compound lacks direct activity data, its structural similarity to Y042-7514 (a screening compound) suggests utility in kinase inhibitor libraries. Conversely, brominated quinazolines () prioritize analgesia, likely via cyclooxygenase or opioid receptor modulation .
Research Findings and Hypotheses
Analgesic Activity ():
Quinazoline derivatives with pyrazole (compound 6 , ED₅₀: 20 mg/kg) or thiadiazole (compound 14a , ED₅₀: 18 mg/kg) substituents showed superior analgesic efficacy in rodent models compared to aspirin (ED₅₀: 35 mg/kg). This suggests that terminal heterocycles with hydrogen-bonding capacity are critical for activity. The target compound’s imidazole group may similarly engage in H-bonding but requires empirical validation .
Drug Development Potential ():
Y042-7514, a 3-pyridyl analog, is categorized as a screening compound, indicating its use in high-throughput assays for kinase or protease targets. The target compound’s imidazole terminus could offer improved selectivity for kinases like EGFR or VEGFR, where imidazole-based inhibitors (e.g., Erlotinib analogs) are established .
Solubility and Bioavailability:
The imidazole group in the target compound may confer better aqueous solubility (~2–5 mg/mL predicted) compared to Y042-7514 (<1 mg/mL), enhancing oral bioavailability. However, the isoindoloquinazolinone core’s lipophilicity (cLogP ~3.5) may limit absorption without formulation aids .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
